![molecular formula C20H16N4O2 B2533428 N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-4-methoxybenzamide CAS No. 860785-37-1](/img/structure/B2533428.png)
N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-4-methoxybenzamide
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Overview
Description
Imidazo[1,2-a]pyrimidines are a class of compounds that have been studied for their broad range of chemical and biological properties . They are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyrimidines often involves cyclization starting with deprotonation by a base on an intermediate, followed by a series of intramolecular rearrangements resulting in the formation of the aromatic intermediate .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyrimidines is characterized by a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines have been found to exhibit intriguing properties such as mechanofluorochromism, where the emission color changes upon grinding .
Physical and Chemical Properties Analysis
Imidazo[1,2-a]pyrimidines are generally soluble in polar solvents . They can exhibit different physical and chemical properties depending on their specific structure and substituents.
Scientific Research Applications
Antineoplastic Activity
A significant body of research has been dedicated to exploring the antineoplastic (anti-cancer) properties of benzimidazole condensed ring systems, including derivatives of imidazo[1,2-a]pyrimidine. For example, Abdel-Hafez (2007) synthesized a series of substituted 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, which underwent screening for antineoplastic activity. Certain derivatives demonstrated variable degrees of activity against cancer cell lines, indicating their potential as antineoplastic agents (Abdel-Hafez, 2007).
Antimicrobial and Antifungal Properties
Compounds with structural similarities to N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-4-methoxybenzamide have also been investigated for their antimicrobial and antifungal effects. Kumar et al. (1997) reported on dicationic 2,4-diarylpyrimidines with significant activity against Pneumocystis carinii pneumonia, showcasing their potential as antimicrobial agents (Kumar et al., 1997). Additionally, Desai et al. (2013) synthesized and evaluated a series of 4-methoxybenzamides for antibacterial and antifungal activities, suggesting their application in treating microbial diseases (Desai et al., 2013).
Materials Science and Chemical Sensing
In materials science, the optical properties of imidazo[1,2-a]pyrimidine derivatives have been studied for potential applications in chemical sensing. Rawat and Rawat (2018) synthesized biologically active imidazo[1,2-a]pyrimidines and discovered that certain derivatives could act as fluorescent sensors for zinc ions, demonstrating the versatility of these compounds in chemical detection and materials science (Rawat & Rawat, 2018).
Mechanism of Action
Target of Action
The primary target of N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-4-methoxybenzamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its activity is necessary for cells to progress from the G1 phase to the S phase .
Biochemical Pathways
Given its target, it is likely involved in the regulation of the cell cycle, particularly the transition from the g1 phase to the s phase .
Result of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2/c1-26-17-9-5-15(6-10-17)19(25)22-16-7-3-14(4-8-16)18-13-24-12-2-11-21-20(24)23-18/h2-13H,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBUJNCRLYZLDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CN4C=CC=NC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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